Cas no 1443320-88-4 (ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE)

• Product Name: ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE
• CAS No: 1443320-88-4
• MF: C₁₂H₁₄O₅S
• MW: 270.301562786102
• MDL: MFCD15145758
• CID: 5170317
• Update Time: 2026-03-04

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE

• MDL： MFCD15145758
• Inchi： 1S/C12H14O5S/c1-4-17-11(13)12(14)18-10-7-8(15-2)5-6-9(10)16-3/h5-7H,4H2,1-3H3
• InChI Key： CWHPXLJUYSMUKW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC(OC)=CC=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Security Information

• Storage Condition：(BD513228)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE (CAS No. 1443320-88-4): A Comprehensive Overview

ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE, identified by its CAS number 1443320-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its ethyl ester functionality and a thioether linkage to a 2,5-dimethoxyphenyl group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecular architectures.

The< strong>ethyl 2-((2,5-dimethoxyphenyl)thio)-2-oxoacetate molecule exhibits a unique combination of electronic and steric properties that are influenced by its aromatic ring system and the presence of both oxygen and sulfur heteroatoms. These features contribute to its reactivity and make it a versatile building block for further chemical transformations. In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of this compound, particularly those that incorporate additional functional groups to enhance binding affinity and selectivity.

One of the most compelling aspects of ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE is its role as a precursor in the synthesis of biologically active molecules. The thioether moiety, for instance, can be readily modified through various chemical reactions, including nucleophilic substitution and metal-catalyzed coupling reactions. These transformations allow chemists to introduce diverse substituents into the molecular framework, thereby tailoring the properties of the resulting compounds for specific biological targets.

Recent studies have highlighted the potential of ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE in the development of inhibitors targeting enzyme systems involved in inflammatory and metabolic disorders. The 2,5-dimethoxyphenyl group, in particular, is known to interact favorably with certain biological receptors due to its ability to engage in hydrophobic interactions and π-stacking interactions. This has led to investigations into its derivatives as potential leads for drugs that modulate pathways associated with conditions such as diabetes and cardiovascular disease.

In addition to its pharmaceutical applications, ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and as a ligand in catalytic systems. The ethyl ester group also provides a handle for further functionalization, allowing for the creation of polymers and other advanced materials with tailored properties.

The synthesis of ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate carbonyl compounds and thioethers, followed by esterification steps to introduce the ethyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

The pharmacological evaluation of ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE and its derivatives has revealed several interesting properties. In vitro studies have demonstrated that certain analogs exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, preliminary data suggest that modifications to the aromatic ring system can influence binding affinity and selectivity for specific biological targets.

The future prospects for ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE are promising, with ongoing research focused on expanding its utility in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic potential. Furthermore, advancements in computational chemistry and high-throughput screening techniques will accelerate the identification of promising candidates for further development.

In conclusion, ETHYL 2-((1443320-88-4) is a multifaceted compound with significant applications across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop complex molecular architectures, while its pharmacological properties position it as a promising candidate for future therapeutic agents. As research continues to uncover new possibilities for this compound, its importance is likely to grow further within the scientific community.